All-optical wavelength conversion based on four-wave mixing attracts intense interest in many areas, especially in optical fiber communications, due to the advantages of femtosecond response, modulation-format transparency, and high flexibility in optical network management. In this paper, we present the first optical translation of 32-GBaud 16QAM signals with an integrated Si3N4 nonlinear nanophotonic waveguide. An on-chip continuous-wave conversion efficiency of up to −0.6 dB from S band to C band is achieved in the dispersion-engineered low-loss Si3N4 nonlinear waveguide that is back-end compatible with complementary metal–oxide–semiconductor processes. The high conversion efficiency avoids the use of external optical amplifiers for signal demodulation. The converted idler is successfully received with a sensitivity penalty of less than 0.5 dB. Moreover, pre-amplifier-free multichannel wavelength conversion of over-100-Gbps coherent signals in C band is also demonstrated using the same Si3N4 nanophotonic waveguide via changing the pump wavelength, which shows good flexibility in all-optical signal processing. Additionally, wavelength conversion with a bandwidth over 100 nm can be expected by optimizing the current Si3N4 nanophotonic waveguide, which is promising for commercial coherent fiber communications and has bright prospects in various areas including optical signal processing, imaging, optical spectroscopy, and quantum optics.

Moulding the flow of phononic waves in three-dimensional (3D) space plays a critical role in controlling the sound and thermal properties of matter. To this end, 3D phononic crystals (PnCs) have been considered the gold standard because their complete phononic bandgap (PnBG) enables omnidirectional inhibition of phononic wave propagation. Nevertheless, achieving a complete PnBG in the high-frequency regime is still challenging, as attaining the correspondingly demanded mesoscale 3D crystals consisting of continuous frame networks with conventional fabrications is difficult. Here, we report that a DNA origami-designed-3D crystal can serve as a hypersonic 3D PnC exhibiting the widest complete PnBG. DNA origami crystallization can unprecedentedly provide 3D crystals such that continuous frame 3D crystals at the mesoscale are realizable. Furthermore, their lattice symmetry can be molecularly programmed to be at the highest level in a hierarchy of symmetry groups and numbers, which can facilitate the widening of the PnBG. More importantly, conformal silicification can render DNA origami-3D crystals rigid. Overall, we predict that the widest hypersonic PnBG can be achieved with DNA origami-designed 3D crystals with optimal lattice geometry and silica fraction; our work can provide a blueprint for the design and fabrication of mesoscale 3D PnCs with a champion PnBG.

In this study, we experimentally showcase the microfiber evanescent-field photothermal gas detection by exploiting all-fiber MHz-level frequency shift scheme. Based on the acousto-optic interaction effect, the low-frequency shifts of 0.9 MHz and 1.83 MHz can be obtained through the cyclic conversion between the transverse core modes LP01 and LP11 in the few-mode fiber. Our proposed all-fiber frequency shifters show flexible MHz-level up(down) frequency shifts with superior sideband rejection ratio (over 40 dB) and low insertion loss (less than 1 dB). Furthermore, an all-fiber heterodyne interferometric detection system is implemented by leveraging the above low-frequency shifters, in which around 1-μm-diameter microfiber is investigated for photothermal gas detection. A pump-probe configuration is employed to obtain the photothermal effect induced by the gas absorption of the modulated evanescent field. By demodulating the phase of the beat signal output by the interferometer, an equivalent detection limit (1σ) of 32 ppm and a response time of 22 s are achieved for ammonia, as well as 0.24 % instability within 48 pump cycles. Given its compact all-fiber configuration and high sensitivity with fast response, the experimental results can pave the way for widespread applications like heterodyne detection, fiber optical sensors, and interplanetary coherent communications.

High-index dielectric nanoantennas, which provide an interplay between electric and magnetic modes, have been widely used as building blocks for a variety of devices and metasurfaces, both in linear and nonlinear regimes. Here, we investigate hybrid metal-semiconductor nanoantennas, consisting of a multimode silicon nanopillar core coated with a gold layer, that offer an enhanced degree of control over the mode selection and confinement, and emission of light on the nanoscale exploiting high-order electric and magnetic resonances. Cathodoluminescence spectra revealed a multitude of resonant modes supported by the nanoantennas due to hybridization of the Mie resonances of the core and the plasmonic resonances of the shell. Eigenmode analysis revealed the modes that exhibit enhanced field localization at the gold interface, together with high confinement within the nanopillar volume. Consequently, this architecture provides a flexible means of engineering nanoscale components with tailored optical modes and field confinement for a plethora of applications, including sensing, hot-electron photodetection and nanophotonics with cylindrical vector beams.

Structured optical fields, such as cylindrical vector (CV) and orbital angular momentum (OAM) modes, have attracted considerable attention due to their polarization singularities and helical phase wavefront structure. However, one of the most critical challenges is still the intelligent generation or precise control of these modes. Here, we demonstrate the first simulation and experimental realization of decomposing the CV and OAM modes by reconstructing the multi-view images of projected intensity distribution. Assisted by the deep learning–based stochastic parallel gradient descent (SPGD) algorithm, the modal coefficients and optical field distributions can be retrieved in 1.32 s within an average error of 0.416 % showing high efficiency and accuracy. Especially, the interference pattern and quarter-wave plate are exploited to confirm the phase and distinguish elliptical or circular polarization direction, respectively. The generated donut modes are experimentally decomposed in the CV and OAM modes, where purity of CV modes reaches 99.5 %. Finally, fast switching vortex modes is achieved by electrically driving the polarization controller to deliver diverse CV modes. Our findings may provide a convenient way to characterize and deepen the understanding of CV or OAM modes in view of modal proportions, which is expected of latent applied value on information coding and quantum computation.

Metasurfaces substituted for naturally occurring materials make it possible to develop flat optics manipulating terahertz waves. However, the control of unprecedented material properties with metasurfaces frequently produces anisotropic material properties and has yet to be commonly adopted because of the limitation of functionalities as optical components. Here, we demonstrate an isotropic metasurface with polarization-independent material properties with the extremely high refractive index of 14.0 + j0.49, low reflectance of 1.0 %, and high transmittance of 86.9 % at 0.31 THz. Measurements by terahertz time-domain spectroscopy (THz-TDS) verify that the fabricated metasurface with a high refractive index, low reflectance, and high transmittance works for terahertz waves with any polarization direction and results in the unprecedented material characteristics with polarization independence. The relative permittivity and relative permeability are 13.9 – j1.4 and 13.8 + j2.3, respectively. The sum of the dielectric and magnetic energy losses must also be considered to verify the conservation of energy for metasurfaces. The sum of the dielectric and magnetic energy losses is very close to positive values and the conservation of energy is largely satisfied. The proposed metasurface would offer optical components with attractive functionalities such as wavefront control, directivity enhancement, and optical vortices for 6G communications.

Nondiffracting Bessel surface plasmon polariton (SPP) beams, which have unique self-healing, non-divergence, and linear transmission properties, have charming applications in plasmonic devices and on-chip interconnection circuits. Here we first realize, to the best of our knowledge, the ultrafast control and imaging of the Bessel SPP pulse on the nano-femto scale in the experiment. We demonstrate ultrafast control of Bessel SPP pulse switching by controlling the instantaneous polarization state of the excitation light. Moreover, this variation process is directly mapped on the nano-femto scale by time-resolved two-color photoemission electron microscopy. The results are well reproduced by the finite-difference time-domain (FDTD) method. The current study of ultrafast control and spatiotemporally imaging the switching process establishes an experimental paradigm for revealing the complex mechanisms in ultrafast control of nondiffracting SPP and are useful for developing high-speed, highly-integrated nanophotonic devices, and on-chip circuits.

In most rotational Doppler effect (RDE) measurements, the optical axis and the rotating axis of the object are required to be aligned. However, the condition is very difficult to achieve in practical applications of rotation detection, which seriously affects the received signal. Moreover, it is necessary to focus the beam on the rotating axis of a rotating surface in applications ranging from manufacturing to physical experiments. For example, the manufacture of diffraction optical elements requires aligning the beam to the rotating axis of the spindle. Therefore, how to determine the azimuth of the rotating axis has become an urgent problem to be solved. Based on a new type of superposed vortex beam with multiple topological charges (TCs), we report a new scheme for determining the position of rotating axis by only single RDE measurement, which greatly improves the measurement efficiency. According to the mode decomposition and conservation of angular momentum and energy, we reveal the RDE mechanism of the new structured beam named spliced superposed optical vortex (SSOV) and explain why the SSOV with asymmetrical defect is sensitive to the rotating axis of the object. In addition, in order to prove the effectiveness of the method, a proof-of-concept experiment is conducted to detect the position of object’s rotating axis in eight azimuth ranges, i.e., [iπ/4, (i + 1)π/4](i = 0, 1, 2, 3, 4, 5, 6, 7). The idea of breaking the symmetry of the optical vortex (OV) and adding additional parameters in this study may have great potential for applications in optical manipulation and communication. Finally, considering that the orbital angular momentum (OAM) mode purity and quality of the incomplete OV and the SSOV will decrease during the far-field propagation, a new method for pre-correction of SSOV is proposed in this research, which overcomes the effects caused by Gouy phase shift and diffraction to some extent. Combined with inertial navigation, these methods above can also be applied to remote sensing, manufacturing, and physics experiments.

In recent years, wave-based analog computing has been at the center of attention for providing ultra-fast and power-efficient signal processing enabled by wave propagation through artificially engineered structures. Building on these structures, various proposals have been put forward for performing computations with waves. Most of these proposals have been aimed at linear operations, such as vector-matrix multiplications. The weak and hardly controllable nonlinear response of electromagnetic materials imposes challenges in the design of wave-based structures for performing nonlinear operations. In the present work, first, by using the method of inverse design we propose a three-port device, which consists of a combination of linear and Kerr nonlinear materials, exhibiting the desired power-dependent transmission properties. Then, combining a proper arrangement of such devices with a collection of Mach–Zehnder interferometers (MZIs), we propose a reconfigurable nonlinear optical architecture capable of implementing a variety of nonlinear functions of the input signal. The proposed device may pave the way for wave-based reconfigurable nonlinear signal processing that can be combined with linear networks for full-fledged wave-based analog computing.

Strong coupling between electronic excitations in materials and photon modes results in the formation of polaritons, which display larger nonlinearities than their photonic counterparts due to their material component. We theoretically investigate how to optically control the topological properties of molecular and solid-state exciton–polariton systems by exploiting one such nonlinearity: saturation of electronic transitions. We demonstrate modification of the Berry curvature of three different materials when placed within a Fabry–Perot cavity and pumped with circularly polarized light, illustrating the broad applicability of our scheme. Importantly, while optical pumping leads to nonzero Chern invariants, unidirectional edge states do not emerge in our system as the bulk-boundary correspondence is not applicable. This work demonstrates a versatile approach to control topological properties of novel optoelectronic materials.